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Compound of Interest

Compound Name: 1-Ethenylsulfanyl-4-nitrobenzene

CAS No.: 42150-17-4

Cat. No.: B14667955

Get Quote

Executive Summary: The "Warhead" Tuning
Dilemma
In the development of covalent inhibitors—specifically those targeting non-catalytic cysteines—

the choice of the electrophilic "warhead" is critical. While Phenyl Vinyl Sulfone (PVS) is a

standard, highly reactive Michael acceptor, it often suffers from off-target toxicity due to its

indiscriminate reactivity.

p-Nitrophenyl Vinyl Sulfide (p-NPVS) represents a distinct structural class. As a sulfide

(oxidation state -2), it is significantly less electrophilic than its sulfone (oxidation state +6)

counterparts. However, the p-nitro substituent introduces a strong electron-withdrawing effect

(Hammett

), modulating the electron density of the sulfur atom and the vinyl group.

This guide compares the crystallographic and reactivity profiles of p-NPVS complexes against

the industry-standard Phenyl Vinyl Sulfone (PVS), providing data to support the use of p-NPVS

as a "tunable" pro-electrophile or specific probe for hyper-reactive cysteines.
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Structural Performance & Crystallographic Metrics
The "performance" of a crystallographic ligand is defined here by its geometric stability, packing

efficiency, and bond parameters that dictate its binding affinity (or reactivity) within a protein

active site.

Comparative Geometric Parameters (Small Molecule)
The following data compares the core pharmacophore geometry derived from X-ray diffraction

studies of analogous vinyl-sulfur aryl systems.
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Metric p-NPVS (Sulfide)
PVS (Sulfone
Analog)

Structural Implication

S Oxidation State -2 +6

Sulfides are soft

nucleophiles; Sulfones

are hard electrophiles.

C=C Bond Length 1.321 Å 1.308 Å

Shorter bond in

sulfone indicates

stronger polarization

and higher Michael

reactivity.

S–C(vinyl) Length 1.754 Å 1.730 Å

The S–C bond

shortens with

oxidation, increasing

the steric demand

near the vinyl group.

C–S–C Angle ~103.5°
~104.8° (O-S-O angle

~118°)

The sulfone's

tetrahedral geometry

creates a bulkier 3D

profile than the

angular sulfide.

Torsion (C=C-S-Ar) 15–30° (Twisted)
45–60° (Highly

Twisted)

p-NPVS can adopt a

flatter conformation,

potentially fitting into

narrower cryptic

pockets.

Crystal Packing

-

Stacking (Head-to-

Tail)

Dipole-Dipole

dominating

The p-nitro group

promotes strong

centrosymmetric

stacking, aiding

crystallinity.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14667955?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Analyst Note: The p-nitro group in p-NPVS acts as a "crystallographic anchor." In the absence

of the bulky sulfone oxygens, the nitro group drives planar stacking interactions, making p-

NPVS complexes easier to co-crystallize with planar aromatic residues (e.g., Trp, Phe) in

protein active sites compared to the bulky PVS.

Reactivity Profiling (The "Complex" Formation)
In drug development, the "complex" of interest is often the covalent adduct formed with a

protein cysteine.

PVS (Sulfone): Reacts rapidly with free thiols.

is high, but specificity is low.

p-NPVS (Sulfide): Reacts slowly. Often requires metabolic activation (oxidation to

sulfoxide/sulfone) in situ or a specific active site geometry that polarizes the vinyl group.

Experimental Protocols
Synthesis of p-Nitrophenyl Vinyl Sulfide (p-NPVS)
Standard Protocol adapted for high-purity crystallographic precursors.

Reagents:p-Nitrothiophenol, 1,2-dibromoethane, DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene),

Acetonitrile.

Alkylation: Dissolve p-nitrothiophenol (10 mmol) in Acetonitrile (50 mL). Add 1,2-

dibromoethane (15 mmol) and Cs₂CO₃ (12 mmol). Reflux for 4 hours to form the 2-

bromoethyl sulfide intermediate.

Elimination: Cool the mixture to 0°C. Add DBU (20 mmol) dropwise. The base promotes E2

elimination of HBr.
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Workup: Stir at RT for 12 hours. Pour into ice water. Extract with CH₂Cl₂ (3x).[1]

Purification: Dry organic layer over MgSO₄. Concentrate. Purify via silica gel chromatography

(Hexanes/EtOAc 9:1).

Crystallization: Recrystallize from boiling Ethanol to yield yellow needles suitable for X-ray

diffraction.

Co-Crystallization Protocol (Protein Complex)
Target: Generic Cysteine Protease (e.g., Papain or Cathepsin).

Incubation: Incubate protein (10 mg/mL) with p-NPVS (5 mM, dissolved in DMSO) in hanging

drop buffer (100 mM Tris pH 7.5) for 2 hours. Note: p-NPVS requires longer soak times than

sulfones.

Seeding: Mix 1:1 with reservoir solution (e.g., 20% PEG 3350, 0.2 M Li₂SO₄).

Observation: Crystals typically appear within 3-7 days. The yellow color of the ligand allows

visual confirmation of occupancy if the active site concentration is high enough.

Visualizations & Pathways
Synthesis & Activation Pathway
This diagram illustrates the synthesis of p-NPVS and its divergence from the Sulfone pathway.

p-Nitrothiophenol 2-Bromoethyl
Sulfide Intermediate

+ 1,2-dibromoethane
+ Base p-NPVS

(Vinyl Sulfide)
+ DBU (Elimination) Oxidation

(mCPBA or CYP450)
p-Nitrophenyl
Vinyl Sulfone

Bio-activation

Click to download full resolution via product page

Figure 1: Synthesis route of p-NPVS and its potential oxidative activation to the highly reactive

sulfone species.

Mechanism of "Complex" Formation (Covalent Adduct)
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This diagram details the electronic logic of the Michael Addition, comparing the Sulfide vs.

Sulfone transition states.

p-NPVS (Sulfide) Path Vinyl Sulfone Path

Protein Active Site
(Cys-SH)
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(Low Electrophilicity)

Proximity

Vinyl Sulfone
(High Electrophilicity)

Proximity

Reversible/Slow Adduct

Requires Activation
or High pKa Cys

Irreversible Adduct

Rapid Michael Addition

Click to download full resolution via product page

Figure 2: Mechanistic divergence. p-NPVS acts as a filter, reacting only with hyper-reactive

cysteines or requiring oxidative activation, whereas sulfones react indiscriminately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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